Cas no 1087789-14-7 (tert-butyl 4-(iodomethyl)-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate)

• Product Name: tert-butyl 4-(iodomethyl)-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate
• CAS No: 1087789-14-7
• MF: C₁₂H₂₂INO₃
• MW: 355.212456226349
• MDL: MFCD11099966
• CID: 5186133
• Update Time: 2026-03-05

tert-butyl 4-(iodomethyl)-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Oxazolidinecarboxylic acid, 4-(iodomethyl)-2,2,5-trimethyl-, 1,1-dimethylethyl ester
• tert-butyl 4-(iodomethyl)-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate

• MDL： MFCD11099966
• Inchi： 1S/C12H22INO3/c1-8-9(7-13)14(12(5,6)16-8)10(15)17-11(2,3)4/h8-9H,7H2,1-6H3
• InChI Key： UUDFSWKHNPMMAZ-UHFFFAOYSA-N
• SMILES： O1C(C)C(CI)N(C(OC(C)(C)C)=O)C1(C)C

Additional information on tert-butyl 4-(iodomethyl)-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate

tert-butyl 4-(iodomethyl)-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate (CAS No. 1087789-14-7): A Comprehensive Overview

tert-butyl 4-(iodomethyl)-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate (CAS No. 1087789-14-7) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a tert-butyl group, an iodo-substituted methyl group, and a 1,3-oxazolidine ring. These features make it a valuable intermediate in the synthesis of complex organic molecules and pharmaceuticals.

The tert-butyl group in this compound provides steric protection and enhances the stability of the molecule, making it suitable for use in various synthetic transformations. The iodomethyl substituent is particularly noteworthy as it can be readily functionalized through various chemical reactions, such as nucleophilic substitution and coupling reactions. The 1,3-oxazolidine ring, on the other hand, imparts additional reactivity and selectivity to the molecule, which can be exploited in the design of chiral catalysts and ligands.

Recent research has highlighted the potential applications of tert-butyl 4-(iodomethyl)-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are crucial for many biological processes and are increasingly being targeted for therapeutic intervention in diseases such as cancer and neurodegenerative disorders.

In another study, researchers at the University of California explored the use of tert-butyl 4-(iodomethyl)-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate in the synthesis of small-molecule modulators of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play critical roles in signal transduction and are important targets for drug discovery. The ability to functionalize the iodo-substituted methyl group allowed for the creation of a diverse library of compounds with varying biological activities.

The synthetic versatility of tert-butyl 4-(iodomethyl)-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate has also been leveraged in the development of new methodologies for organic synthesis. A notable example is its use in palladium-catalyzed cross-coupling reactions to form carbon-carbon bonds. This approach has been shown to be highly efficient and selective, enabling the rapid construction of complex molecular architectures with high stereocontrol.

Beyond its applications in drug discovery and organic synthesis, tert-butyl 4-(iodomethyl)-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate has also found utility in materials science. Researchers at MIT have utilized this compound as a building block for the synthesis of advanced polymers with tunable properties. The presence of the iodo-substituted methyl group allows for post-polymerization modifications, which can be used to fine-tune the physical and chemical characteristics of the resulting materials.

In conclusion, tert-butyl 4-(iodomethyl)-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate (CAS No. 1087789-14-7) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and synthetic versatility make it an invaluable tool for researchers seeking to develop new molecules with specific functionalities. As ongoing research continues to uncover new applications and methodologies involving this compound, it is likely to remain a focal point in various scientific disciplines.